Cas no 144242-09-1 (Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate)

• Product Name: Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate
• CAS No: 144242-09-1
• MF: C₁₁H₁₅F₃O₅S
• MW: 316.294013261795
• CID: 1031923
• PubChem ID: 10041434
• Update Time: 2025-10-31

Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate
• 1-CYCLOHEPTENE-1-CARBOXYLIC ACID, 2-[[(TRIFLUOROMETHYL)SULFONYL]OXY]-, ETHYL ESTER
• 2-[[(TRIFLUOROMETHYL)SULFONYL]OXY]-1-CYCLOHEPTENE-1-CARBOXYLIC ACID ETHYL ESTER
• AK123606
• Ethyl 2-< < (Trifluoromethyl)sulfonyl> oxy> -1-cycloheptene-1-carboxylate
• ethyl 2-Trifluoromethanesulfonyloxycycloheptenecarboxylate
• KB-252013
• Ethyl 2-(trifluoromethylsulfonyloxy)cycloheptene-1-carboxylate
• SCHEMBL8202859
• 144242-09-1
• Ethyl2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate
• AKOS016011874
• DB-342883
• A884821
• Ethyl 2-[(trifluoromethanesulfonyl)oxy]cyclohept-1-ene-1-carboxylate
• DTXSID30434672
• RNQHHTQNNUOSDJ-UHFFFAOYSA-N

• MDL： MFCD19440808
• Inchi： 1S/C11H15F3O5S/c1-2-18-10(15)8-6-4-3-5-7-9(8)19-20(16,17)11(12,13)14/h2-7H2,1H3
• InChI Key： RNQHHTQNNUOSDJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=C(C(=O)OCC)CCCCC1

Computed Properties

• Exact Mass: 316.05925
• Monoisotopic Mass: 316.05922923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.37
• PSA: 69.67

Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate

Research Brief on Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate (CAS: 144242-09-1)

Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate (CAS: 144242-09-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylsulfonyl (triflate) group and cycloheptene ring, serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecular architectures. Recent studies have explored its applications in medicinal chemistry, where it acts as a precursor for bioactive molecules and potential drug candidates.

The latest research highlights the compound's role in facilitating C-C and C-heteroatom bond formations through palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing cycloheptene-based inhibitors targeting protein-protein interactions (PPIs) in oncology. The triflate group's electron-withdrawing properties enhance the reactivity of the adjacent double bond, enabling efficient functionalization under mild conditions. This has opened new avenues for developing structurally diverse scaffolds with improved pharmacokinetic properties.

In addition to its synthetic applications, Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate has been investigated for its potential in prodrug design. A recent preprint on bioRxiv (2024) detailed its use as a masked carboxylic acid derivative, where enzymatic hydrolysis in vivo releases active therapeutic agents. This approach addresses challenges related to drug solubility and bioavailability, particularly in central nervous system (CNS) targeting compounds. The compound's stability under physiological conditions while remaining susceptible to enzymatic cleavage makes it an attractive candidate for such applications.

Structural-activity relationship (SAR) studies utilizing this intermediate have revealed interesting pharmacophoric features. Computational modeling combined with synthetic elaboration has shown that derivatives maintain favorable ligand efficiency metrics while modulating target selectivity. Researchers at several institutions have incorporated this building block into fragment-based drug discovery campaigns, yielding lead compounds with nanomolar affinities for challenging targets like KRAS mutants and protein kinases.

From a safety and scalability perspective, recent process chemistry advancements have addressed initial challenges in the large-scale production of Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate. Innovations in flow chemistry and catalytic triflation methods have improved yields to >85% while reducing hazardous waste generation. These developments, documented in a 2024 Organic Process Research & Development publication, position the compound as a practical intermediate for industrial-scale pharmaceutical manufacturing.

Looking forward, the unique reactivity profile of Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohept-1-enecarboxylate continues to inspire novel applications. Current research directions include its incorporation into DNA-encoded libraries for high-throughput screening and exploration of its photochemical properties for light-activated prodrug systems. As synthetic methodologies evolve and biological evaluation becomes more sophisticated, this compound is poised to remain a valuable tool in medicinal chemistry and chemical biology research.